3,4-Dimethylpyridine-2-carbaldehyde

• CAS RN: 780801-25-4
• Molecular Formula: C8H9NO
• Molecular Weight: 135.16 g/mol
• IUPAC Name: 3,4-dimethylpyridine-2-carbaldehyde
• InChI: InChI=1S/C8H9NO/c1-6-3-4-9-8(5-10)7(6)2/h3-5H,1-2H3
• InChI Key: MWOOSBQRFBGRDA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC=C1)C=O)C

Description

3,4-Dimethylpyridine-2-carbaldehyde is a useful research compound. Its molecular formula is C8H9NO and its molecular weight is 135.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A CH2Cl2 solution (10 mL) of (3,4-dimethyl-pyridin-2-yl)-methanol (271 mg, 1.98 mmol) (Katz, R. B. et al. Synth. Commun. 1989, 19, 317-25) was treated with MnO2 (2.10 g, 21.8 mmol), and the resultant black suspension was stirred at room temperature overnight. The black suspension was filtered through a celite pad and the filtrate was concentrated in vacuo to afford 3,4-Dimethyl-pyridine-2-carbaldehyde (215 mg, 80%), without further purification, as a red oil. 1H NMR (CDCl3) δ 2.37 (s, 3H), 2.60 (s, 3H), 7.22-7.29 (m, 1H), 8.52 (d, 1H, J=4.3 Hz), 10.20 (s, 1H).

Synthesis routes and methods II

Procedure details